Cas no 2004416-15-1 (1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine)

• Product Name: 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine
• CAS No: 2004416-15-1
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 5720972
• PubChem ID: 121203614
• Update Time: 2025-06-10

1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• AKOS026711866
• 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine
• starbld0020516
• 1-methyl-1-(thian-4-yl)guanidine
• F1907-7517
• 2004416-15-1
• Guanidine, N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)-

• Inchi： 1S/C7H15N3S/c1-10(7(8)9)6-2-4-11-5-3-6/h6H,2-5H2,1H3,(H3,8,9)
• InChI Key： DVHPOCHFXGBFCC-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C(=N)N)C

Computed Properties

• Exact Mass: 173.09866866g/mol
• Monoisotopic Mass: 173.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 282.2±50.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine

Introduction to 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine (CAS No. 2004416-15-1)

1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine, identified by the Chemical Abstracts Service Number (CAS No.) 2004416-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of guanidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a tetrahydro-2H-thiopyran ring fused with a guanidine moiety, imparts unique physicochemical properties that make it a promising candidate for further investigation in drug discovery and development.

The tetrahydro-2H-thiopyran scaffold is a heterocyclic structure characterized by its stability and ability to interact with biological targets in a manner distinct from simpler aromatic systems. This feature has been leveraged in the design of various bioactive molecules, including those targeting neurological disorders, infectious diseases, and cancer. In contrast, the guanidine group is renowned for its role as a nitrogen donor and its ability to form hydrogen bonds, which is crucial for the binding affinity and specificity of many pharmacological agents. The combination of these two structural elements in 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine creates a molecular entity with enhanced potential for interaction with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine and its potential targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic diseases and inflammation. For instance, preliminary computational studies suggest that the guanidine moiety could interact with active sites of enzymes such as xanthine oxidase, which is involved in the regulation of purine metabolism. Furthermore, the tetrahydro-thiopyran ring may engage in hydrophobic interactions or π-stacking with adjacent residues in protein binding pockets, contributing to the overall binding affinity.

In parallel, experimental investigations have begun to explore the pharmacological profile of 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine. In vitro assays have demonstrated its potential as an inhibitor of inflammatory pathways by modulating key signaling molecules such as NFκB and MAPK. These pathways are central to the development of chronic inflammatory conditions, making this compound a candidate for therapeutic intervention in diseases like rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary toxicity studies have shown that 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine exhibits moderate solubility in aqueous buffers, which is advantageous for formulation development and bioavailability considerations.

The synthesis of 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine represents a significant achievement in synthetic organic chemistry. The introduction of the tetrahydro-thiopyran ring requires multi-step synthetic strategies involving cyclization reactions and functional group transformations. Recent improvements in catalytic methods have enabled more efficient and scalable synthesis routes, reducing the reliance on hazardous reagents and minimizing waste generation. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacokinetic properties of 1-methyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine are under active investigation to optimize its therapeutic index. Initial studies suggest that this compound exhibits moderate oral bioavailability and prolonged half-life in preclinical models, indicating potential for once-daily dosing regimens. Further research is needed to elucidate its metabolic pathways and identify any potential drug-drug interactions that may arise from its chemical structure.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of novel bioactive compounds like 1-methyl-1-(tetrahydro-2H-thiopyran-4-yli guanidine) (CAS No. 2004416 15 1). By leveraging large-scale automated assays, researchers can rapidly test thousands of compounds against various biological targets, streamlining the hit identification process. This approach has been instrumental in uncovering new therapeutic leads and validating their potential for further development.

The future prospects for 1-methyl 1 ( tetrahydro 2 H thiopyran 4 yl ) guanidine are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its anti-cancer properties has shown encouraging results in preclinical models, where it demonstrates selective toxicity against certain cancer cell lines by inhibiting key proliferation pathways. Additionally, investigations into its neuroprotective effects are underway, with preliminary data suggesting potential benefits in neurodegenerative diseases such as Alzheimer's or Parkinson's.

The regulatory landscape surrounding novel pharmaceutical compounds like CAS No 2004416 15 1 continues to evolve, emphasizing safety and efficacy through stringent clinical trial protocols. As this compound progresses through preclinical development phases toward human trials, it will be critical to ensure compliance with international regulatory standards set forth by agencies such as the FDA or EMA.

In conclusion, 1 methyl 1 ( tetrahydro 2 H thiopyran 4 yl ) guanidine represents a compelling example of how structural innovation can yield novel bioactive molecules with significant therapeutic potential. Its unique combination of chemical features positions it as a valuable asset in medicinal chemistry efforts aimed at addressing unmet medical needs across multiple disease areas.